Cas no 2227820-62-2 ((1S)-3-amino-1-(2-fluoro-4-methoxyphenyl)propan-1-ol)

• Product Name: (1S)-3-amino-1-(2-fluoro-4-methoxyphenyl)propan-1-ol
• CAS No: 2227820-62-2
• MF: C₁₀H₁₄FNO₂
• MW: 199.222066402435
• CID: 6227841
• PubChem ID: 97705884
• Update Time: 2025-06-08

(1S)-3-amino-1-(2-fluoro-4-methoxyphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-3-amino-1-(2-fluoro-4-methoxyphenyl)propan-1-ol
• 2227820-62-2
• EN300-1783286

• Inchi： 1S/C10H14FNO2/c1-14-7-2-3-8(9(11)6-7)10(13)4-5-12/h2-3,6,10,13H,4-5,12H2,1H3/t10-/m0/s1
• InChI Key： MAIULMAVFPSIFL-JTQLQIEISA-N
• SMILES： FC1C=C(C=CC=1[C@H](CCN)O)OC

Computed Properties

• Exact Mass: 199.10085685g/mol
• Monoisotopic Mass: 199.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 55.5Ų

Additional information on (1S)-3-amino-1-(2-fluoro-4-methoxyphenyl)propan-1-ol

Professional Introduction to (1S)-3-amino-1-(2-fluoro-4-methoxyphenyl)propan-1-ol (CAS No. 2227820-62-2)

The compound (1S)-3-amino-1-(2-fluoro-4-methoxyphenyl)propan-1-ol, identified by its CAS number 2227820-62-2, represents a significant advancement in the field of chemobiology and pharmaceutical research. This enantiomerically pure compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The presence of both an amino group and a fluoro-substituted aromatic ring makes it a versatile scaffold for the development of novel bioactive molecules.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated aromatic compounds, which are known for their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles. The fluoro substituent in the 2-position of the phenyl ring in this compound plays a crucial role in modulating its biological activity. Studies have shown that fluorine atoms can significantly influence the electronic properties of adjacent aromatic systems, thereby affecting the compound's interaction with biological targets.

The methoxy group at the 4-position further enhances the compound's potential by introducing additional electronic and steric effects. This combination of functional groups allows for fine-tuning of the molecule's properties, making it an attractive candidate for drug discovery programs targeting various diseases. The stereochemistry at the chiral center (1S configuration) is another critical aspect that contributes to the compound's specificity and efficacy.

Current research in medicinal chemistry increasingly emphasizes the importance of enantiopurity in drug development. The enantiomeric purity of (1S)-3-amino-1-(2-fluoro-4-methoxyphenyl)propan-1-ol ensures that it exhibits predictable biological behavior, minimizing the risk of unwanted side effects associated with racemic mixtures. This has been particularly relevant in the development of central nervous system (CNS) drugs, where enantiomeric differences can lead to vastly different pharmacological outcomes.

The biological activity of this compound has been extensively studied in vitro and in vivo. Preliminary investigations have revealed promising results in models of neurological disorders, where it demonstrates potential as a modulator of neurotransmitter systems. The interaction between the fluoro-substituted aromatic ring and specific receptor sites appears to be critical for its therapeutic effects. Additionally, the amino group provides a site for further derivatization, allowing researchers to explore analogs with enhanced potency and selectivity.

Advances in computational chemistry have also played a pivotal role in understanding the mechanism of action of this compound. Molecular modeling studies have helped elucidate how (1S)-3-amino-1-(2-fluoro-4-methoxyphenyl)propan-1-ol interacts with its target proteins, providing insights into its binding affinity and resistance profiles. These insights are invaluable for optimizing drug candidates and predicting their pharmacological behavior.

In clinical settings, compounds like this one are being evaluated for their potential as therapeutics or as intermediates in more complex drug formulations. The growing body of evidence supporting the efficacy and safety of fluorinated aromatic compounds has spurred interest in their broader application across multiple therapeutic areas. Researchers are exploring derivatives of this compound to address unmet medical needs, particularly in conditions where current treatments are limited.

The synthesis of (1S)-3-amino-1-(2-fluoro-4-methoxyphenyl)propan-1-ol represents a testament to the progress made in synthetic organic chemistry over recent decades. Modern synthetic methodologies have enabled the efficient preparation of complex molecules with high enantiomeric purity, paving the way for innovative drug development strategies. Techniques such as asymmetric hydrogenation and chiral resolution have been instrumental in achieving these milestones.

Looking ahead, the continued exploration of this compound and its derivatives holds significant promise for advancing our understanding of disease mechanisms and developing novel therapeutic interventions. As research progresses, it is anticipated that new applications will emerge, further solidifying the importance of fluorinated aromatic compounds in modern medicine.